![molecular formula C8H15O10P B562350 Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-Phosphate CAS No. 91382-81-9](/img/structure/B562350.png)
Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-Phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-Phosphate” is a compound used in the biomedical sector as a precursor for the synthesis of important medications . It is particularly used in targeted antibacterial research, specifically studying various diseases stemming from pathogenic bacteria . The molecular weight of this compound is 302.17 and its molecular formula is C8H15O10P .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C8H15O10P . Detailed structural analysis or 3D molecular models are not provided in the retrieved sources.Physical and Chemical Properties Analysis
“this compound” is soluble in water . It should be stored at -20° C for optimal preservation . Other specific physical and chemical properties are not provided in the retrieved sources.Scientific Research Applications
Synthesis for Aromatic Amino Acid Biosynthesis : It has been synthesized as an intermediate in the biosynthesis of aromatic amino acids (Adlersberg & Sprinson, 1984).
Chemical Synthesis vs. Biological Isolation : A comparison of chemical synthesis and biological isolation from Escherichia coli shows different yield efficiencies and approaches for producing this compound (Frost & Knowles, 1984).
Preparation Methodology : Detailed preparation methods involving various chemical processes have been described, highlighting the compound's synthetic complexity (Sprinson, Rothschild, & Sprecher, 1963).
Target for Tuberculosis Treatment : Its role in Mycobacterium tuberculosis makes it a potential target for drug development. Inhibitors with various chain lengths were synthesized and evaluated, providing insights into active site plasticity for inhibitor binding (Reichau & Parker, 2013).
DAH7P Synthase Inhibitors : Studies on DAH7P synthase, which catalyzes a reaction involving this compound, have led to the synthesis of compounds designed to mimic intermediates in the enzyme-catalyzed reaction, offering potential as inhibitors (Walker, Cumming, & Parker, 2009).
Purification and Kinetics Analysis : The purification of tyrosine-sensitive 3-deoxy-D-arabino-heptulosonic acid 7-phosphate synthetase from Salmonella has been conducted, providing insights into the molecular weight and activity dependence of the enzyme (Deleo, Dayan, & Sprinson, 1973).
Anomeric Configuration Determination : Research on the molecular geometry and circular dichroism of methyl glycosides derived from this compound and related acids have contributed to understanding the chirality of anomeric carbon atoms in such compounds (Charon, Szabó, Césario, & Guilhem, 1983).
X-ray Analysis for Enzyme Study : The crystallization and X-ray analysis of the enzyme from Saccharomyces cerevisiae have been conducted, contributing to understanding its biosynthetic role in the formation of aromatic amino acids (Schneider, Hartmann, & Braus, 1999).
Enzyme Inhibition Analysis : Studies on the interaction of analogues of this compound with 3-dehydroquinate synthetase from Escherichia coli, exploring their potential as competitive inhibitors (Le Maréchal, Froussios, Level, & Azerad, 1980).
Synthesis of Derivatives for Metabolic Studies : Chemical synthesis of derivatives and their behavior under acidic conditions have been examined, relevant for metabolic studies and the synthesis of nucleoside antibiotics (Danan, Mondange, Sarfati, & Szabó, 1982).
Assay Development for Synthase : Methods for assaying 3-deoxy-D-arabino-heptulosonic acid 7-phosphate synthase have been developed, crucial for studying enzyme kinetics and function (Gollub, Zalkin, & Sprinson, 1970).
Safety and Hazards
Properties
CAS No. |
91382-81-9 |
---|---|
Molecular Formula |
C8H15O10P |
Molecular Weight |
302.17 g/mol |
IUPAC Name |
(2R,4R,5S,6R)-4,5-dihydroxy-2-methoxy-6-(phosphonooxymethyl)oxane-2-carboxylic acid |
InChI |
InChI=1S/C8H15O10P/c1-16-8(7(11)12)2-4(9)6(10)5(18-8)3-17-19(13,14)15/h4-6,9-10H,2-3H2,1H3,(H,11,12)(H2,13,14,15)/t4-,5-,6+,8-/m1/s1 |
InChI Key |
CCWGGDIDQPGNLT-MNCSTQPFSA-N |
Isomeric SMILES |
CO[C@@]1(C[C@H]([C@@H]([C@H](O1)COP(=O)(O)O)O)O)C(=O)O |
SMILES |
COC1(CC(C(C(O1)COP(=O)(O)O)O)O)C(=O)O |
Canonical SMILES |
COC1(CC(C(C(O1)COP(=O)(O)O)O)O)C(=O)O |
Synonyms |
Methyl 3-Deoxy-D-arabino-2-heptulopyranosidonic Acid 7-(Dihydrogen Phosphate); |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.